BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Methyl-1-propylpiperidinium Bromide: A
Technical Literature Review

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1-Methyl-1-propylpiperidinium
Compound Name:
bromide

Cat. No.: B1453552
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Introduction: 1-Methyl-1-propylpiperidinium bromide is a quaternary ammonium salt
belonging to the piperidinium class of ionic liquids. lonic liquids are salts with melting points
below 100°C, exhibiting unique properties such as low volatility, high thermal stability, and
tunable physicochemical characteristics. These properties make them attractive for a wide
range of applications, including as electrolytes in energy storage devices, solvents in organic
synthesis and separation processes, and as active pharmaceutical ingredients.[1] This
technical guide provides a comprehensive review of the available scientific literature on 1-
Methyl-1-propylpiperidinium bromide, focusing on its synthesis, physicochemical properties,
applications, and safety.

Physicochemical Properties

1-Methyl-1-propylpiperidinium bromide is a white to almost white crystalline powder.[2] Its
fundamental physicochemical properties are summarized in the table below.
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Property Value Source
Molecular Formula CoH20BrN [2][3]
Molecular Weight 222.17 g/mol [2][3]
CAS Number 88840-42-0 [2][3]
Appearance White to almost white 2]
powder/crystal

Purity >98.0% (T) [2]
Topological Polar Surface Area 0 A2 [4]
Rotatable Bond Count 2 [4]

Synthesis of 1-Methyl-1-propylpiperidinium Bromide

A detailed experimental protocol for the synthesis of 1-Methyl-1-propylpiperidinium bromide
is not explicitly available in the reviewed literature. However, a general and widely used method
for the synthesis of analogous N-alkyl-N-methylpiperidinium halides is the quaternization of N-
methylpiperidine with an appropriate alkyl halide. The following is a representative experimental
protocol adapted from the synthesis of similar ionic liquids.[5]

Experimental Protocol: Generalized Synthesis

Materials:

e N-methylpiperidine

e 1-Bromopropane

e Anhydrous solvent (e.g., toluene, acetonitrile, or solvent-free)
¢ Diethyl ether (for washing)

Procedure:
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In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve N-
methylpiperidine in the chosen anhydrous solvent. If performing a solvent-free synthesis,
place the N-methylpiperidine directly into the flask.

Slowly add a stoichiometric equivalent or a slight excess of 1-bromopropane to the flask.

Heat the reaction mixture to a temperature between 60-80°C and stir for 24-48 hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC) or by the
precipitation of the product.

After the reaction is complete, cool the mixture to room temperature.

If the product has precipitated, it can be collected by filtration. If the product is an oil or
remains in solution, the solvent is removed under reduced pressure using a rotary
evaporator.

Wash the resulting crude product multiple times with diethyl ether to remove any unreacted
starting materials.

Dry the purified 1-Methyl-1-propylpiperidinium bromide under vacuum to remove any
residual solvent.
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Generalized Synthesis Workflow of 1-Methyl-1-propylpiperidinium Bromide
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Generalized synthesis workflow.

Spectral Data

Detailed experimental spectral data (NMR, IR, Mass Spectrometry) for 1-Methyl-1-
propylpiperidinium bromide are not readily available in the reviewed scientific literature. The
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following tables provide predicted data and expected characteristic signals based on the
molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted Chemical

Nucleus _ Multiplicity Assignment
Shift (ppm)
H ~0.9 Triplet -CHs (propyl)
H ~1.6 Multiplet -CHz- (propyl)
] Piperidinium ring
H ~1.8 Multiplet
protons
H ~3.1 Singlet -CHs (methyl)
-CHz-N*- (propyl) and
iperidinium rin
1H ~3.3 Multiplet PP ] I
protons adjacent to
N+
13C ~11 Singlet -CHs (propyl)
13C ~17 Singlet -CHz- (propyl)
) Piperidinium ring
13C ~22-25 Singlet
carbons
13C ~48 Singlet -CHs (methyl)
-CHz-N*- (propyl) and
iperidinium rin
13C ~60-65 Singlet PP 9

carbons adjacent to
N+

Infrared (IR) Spectroscopy

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1453552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Wavenumber (cm—1) Vibration Type Functional Group
2800-3000 C-H stretch Alkyl groups
1450-1470 C-H bend Alkyl groups
1370-1390 C-H bend -CHs groups

Mass Spectrometry

The expected mass spectrum would show the molecular ion of the cation.

m/z lon
142.16 [CoH20N]*
Applications

1-Methyl-1-propylpiperidinium bromide is primarily utilized in research and development as
an ionic liquid. Its applications are diverse and take advantage of its unique properties.

o Electrochemistry: The related compound, 1-methyl-1-propylpiperidinium
bis(trifluoromethylsulfonyl)imide, has been investigated as a promising electrolyte base for
lithium batteries.[6] This suggests that the bromide salt could also have applications in
electrochemical devices, potentially as a bromine-complexing agent in flow batteries.[5]

» Organic Synthesis: lonic liquids are often used as "green" solvents in organic reactions due
to their low volatility and high thermal stability. 1-Methyl-1-propylpiperidinium bromide can
serve as a solvent and catalyst in various organic transformations.

o Separation Processes: The tunable properties of ionic liquids make them suitable for use in
liquid-liquid extraction and other separation techniques.

Safety and Toxicology

The toxicological properties of 1-Methyl-1-propylpiperidinium bromide have not been
thoroughly investigated.[1] The available safety data sheets indicate that the substance is not
classified as hazardous according to GHS criteria.[3] However, it may cause respiratory
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irritation upon inhalation and may be harmful if swallowed.[1] It is recommended to handle this
compound with standard laboratory safety precautions, including the use of personal protective
equipment.

Biological Activity

While specific studies on the biological activity of 1-Methyl-1-propylpiperidinium bromide are
limited, research on the broader class of piperidinium-based ionic liquids has shown that some
possess antimicrobial properties. For instance, 1-dodecyl-1-methylpiperidinium bromide has
demonstrated synergistic antimicrobial activity with the antibiotic colistin against Gram-negative
bacteria.[7] The antimicrobial activity of these compounds is often related to the length of the
alkyl chain. The mechanism of action is thought to involve the disruption of bacterial cell
membranes.

Due to the lack of specific studies on the signaling pathways affected by 1-Methyl-1-
propylpiperidinium bromide, a signaling pathway diagram cannot be provided. Instead, a
generalized workflow for assessing the antimicrobial activity of ionic liquids is presented below.
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Workflow for Antimicrobial Activity Assessment
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Generalized workflow for antimicrobial assessment.

Conclusion

1-Methyl-1-propylpiperidinium bromide is a member of the piperidinium class of ionic liquids
with potential applications in various fields, particularly in electrochemistry and as a solvent in
organic synthesis. While its basic physicochemical properties are known, there is a notable lack
of detailed experimental data in the public domain, including specific synthesis protocols and
comprehensive spectral and toxicological characterization. Further research is needed to fully
elucidate the properties and potential applications of this compound. The exploration of its
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biological activities, building upon the findings for similar piperidinium salts, could also open up
new avenues for its use in the pharmaceutical and biomedical sectors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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